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Compound of Interest

Compound Name: Vaccarin C

Cat. No.: B3338940 Get Quote

Essential safety protocols and logistical plans for the laboratory handling and disposal of

Vaccarin C are detailed below, providing researchers, scientists, and drug development

professionals with immediate, actionable guidance. This document aims to be your preferred

source for laboratory safety, building trust by delivering value beyond the product itself.

Immediate Safety and Operational Plan
While recent Safety Data Sheets (SDS) for pure Vaccarin C indicate that it is not classified as

a hazardous substance, it is crucial to note that its toxicological properties have not been fully

evaluated.[1] Therefore, a cautious approach and adherence to standard laboratory safety

protocols are essential.

Personal Protective Equipment (PPE)
When handling Vaccarin C in its solid, powdered form or in solution, the following personal

protective equipment is mandatory to minimize exposure and ensure a safe laboratory

environment.
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PPE Category Requirement
Specifications and Best
Practices

Eye and Face Protection Safety Glasses

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended.[1] Gloves must

be inspected prior to use. Use

proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry hands

thoroughly after handling.[2]

Body Protection Protective work clothing

A standard laboratory coat is

required. Choose body

protection in relation to the

type, concentration, and

amount of dangerous

substances, and to the specific

workplace.[2]

Respiratory Protection
Required when dust is

generated

If handling the powder and

there is a potential for dust

formation, provide appropriate

exhaust ventilation. If

ventilation is insufficient, a fit-

tested NIOSH-certified N95

respirator or higher should be

used.
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Step-by-Step Handling and Disposal Protocol
Storage: Upon receipt, store Vaccarin C in a tightly sealed container in a cool, dry place.

Handling and Weighing (as a powder):

Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the

workspace by laying down absorbent bench paper.

Ventilation: Conduct all manipulations of powdered Vaccarin C that may generate dust

within a certified chemical fume hood.

Weighing: Use a dedicated spatula and weigh boat. Handle with care to avoid creating

airborne dust.

Cleaning: After weighing, carefully wipe down the spatula, balance, and surrounding

surfaces with a damp cloth or paper towel to collect any residual powder. Dispose of

cleaning materials as contaminated solid waste.

Preparing Solutions:

Solvent Selection: Vaccarin C is sparingly soluble in water but soluble in DMSO, pyridine,

methanol, and ethanol.

Dissolving: In a fume hood, add the chosen solvent to the container with the weighed

Vaccarin C powder. Mix gently to dissolve.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan: Proper disposal of Vaccarin C and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety. All waste should be treated as

chemical waste and disposed of in accordance with institutional and local environmental

regulations.

Solid Waste:
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Collect unused or expired Vaccarin C powder in a designated, clearly labeled hazardous

waste container.

Contaminated materials such as gloves, weigh boats, and paper towels should be

collected in a separate, sealed waste bag for solid chemical waste.

Liquid Waste:

Collect solutions containing Vaccarin C in a designated, labeled hazardous liquid waste

container.

Do not pour Vaccarin C solutions down the drain.

Container Disposal:

Empty containers that held Vaccarin C should be triple-rinsed with an appropriate solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Vaccarin C.
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Property Value Source(s)

CAS Number 53452-16-7

Molecular Formula C₃₂H₃₈O₁₉

Molecular Weight 726.63 g/mol

Appearance Solid, Yellow powder

Density 1.82 g/cm³ (at 20 °C)

Solubility

Sparingly soluble in water.

Soluble in DMSO, Pyridine,

Methanol, Ethanol.

Melting Point Undetermined

Boiling Point Undetermined

Flash Point Not applicable

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Vaccarin C, from

initial preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal

Final Steps

1. Don PPE
(Gloves, Lab Coat, Safety Glasses)

2. Prepare Workspace
(Fume Hood, Bench Paper)

Proceed

3. Weigh Powder
(Minimize Dust)

Proceed

4. Prepare Solution

If making solution

5. Decontaminate Workspace

After weighing

After experiment

6. Dispose of Solid Waste
(Contaminated PPE, etc.)

7. Dispose of Liquid Waste
(Unused Solutions)

8. Doff PPE

9. Wash Hands

Click to download full resolution via product page

Fig 1. Safe handling workflow for Vaccarin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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